(1-Cyano-cycloheptyl)-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-(1-cyanocycloheptyl)carbamate
• InChI: InChI=1S/C13H22N2O2/c1-12(2,3)17-11(16)15-13(10-14)8-6-4-5-7-9-13/h4-9H2,1-3H3,(H,15,16)
• InChI Key: RGOITEVRWMIEDH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCCCCC1)C#N
• Molecular Formula: C13H22N2O2
• DSSTOX Substance ID: DTXSID60587726
• Molecular Weight: 238.33 g/mol
• CAS RN: 904817-73-8

Description

(1-Cyano-cycloheptyl)-carbamic acid tert-butyl ester, also known as 1-CN-CPAE, is a novel compound with a wide range of potential applications in scientific research. It is a synthetic compound that is structurally related to many compounds found in nature, such as cycloheptanecarboxylic acid, and is of particular interest due to its unique properties and potential uses.

Scientific Research Applications

Polymer Science and Synthesis

The synthesis and polymerization of cyclic esters containing functional groups, including those related to "(1-Cyano-cycloheptyl)-carbamic acid tert-butyl ester," are crucial in designing hydrophilic aliphatic polyesters. Such materials are synthesized through ring-opening polymerization of functional cyclic esters, showing the potential for creating polymers with specific physical and chemical properties. The study by Trollsås et al. (2000) highlights the importance of selecting appropriate protecting groups for functional cyclic esters to achieve desired polymer characteristics Trollsås et al., 2000.

Crystallography and Compound Characterization

Research on compounds similar to "(1-Cyano-cycloheptyl)-carbamic acid tert-butyl ester," such as (9-Ethyl-9H-carbazol-3-yl)-carbamic acid tert-butyl ester, reveals insights into molecular structure through crystallographic studies. These studies, exemplified by Kant et al. (2015), provide detailed information on molecular conformation, intermolecular interactions, and crystal packing, which are vital for understanding the physical and chemical behavior of these compounds Kant et al., 2015.

Enzymatic Biotransformation

The role of N-protecting groups in the biotransformation of β-amino nitriles to β-amino amides and acids has been investigated, showing the influence of these groups on the biotransformation process. This research, discussed by Preiml et al. (2004), indicates that the choice of N-protecting group, such as tert-butyl, can significantly affect the chemical stability and reactivity of β-amino nitriles, leading to the selective formation of β-amino amides or acids Preiml et al., 2004.

Material Development for Sensory Applications

The development of materials for detecting volatile acid vapors showcases the application of tert-butyl carbazole derivatives, where the introduction of tert-butyl groups plays a crucial role in gel formation and sensory material performance. Research by Sun et al. (2015) demonstrates that these materials can emit strong blue light and serve as efficient chemosensors for detecting various acid vapors, highlighting the potential of tert-butyl carbazole derivatives in sensory technology Sun et al., 2015.